Cas no 836691-69-1 (2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
• CAS No: 836691-69-1
• MF: C₂₂H₂₅N₃O₄
• MW: 395.451605558395
• CID: 5475526
• PubChem ID: 1430208
• Update Time: 2025-11-04

2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• STL465618
• 2-[1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl]-1H-benzimidazole
• 836691-69-1
• (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone
• [4-(1H-benzimidazol-2-yl)piperidin-1-yl](3,4,5-trimethoxyphenyl)methanone
• F2600-0017
• AKOS000655263
• 2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

• Inchi： 1S/C22H25N3O4/c1-27-18-12-15(13-19(28-2)20(18)29-3)22(26)25-10-8-14(9-11-25)21-23-16-6-4-5-7-17(16)24-21/h4-7,12-14H,8-11H2,1-3H3,(H,23,24)
• InChI Key： LXAAKBHSJCVFNR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)OC)OC)OC)N1CCC(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 395.18450629g/mol
• Monoisotopic Mass: 395.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

Recent Advances in the Study of 2-1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS: 836691-69-1)

The compound 2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS: 836691-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a benzodiazole core linked to a piperidinyl moiety and a trimethoxybenzoyl group, has been the subject of several studies exploring its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's interaction with various biological targets, particularly in the context of cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 836691-69-1 exhibits potent inhibitory activity against tubulin polymerization, a critical process in cell division. The study revealed that the compound binds to the colchicine binding site of tubulin, disrupting microtubule dynamics and leading to cell cycle arrest in the G2/M phase. This mechanism suggests potential applications in the development of novel antimitotic agents for cancer treatment.

Further investigations into the structure-activity relationship (SAR) of 836691-69-1 have provided insights into optimizing its pharmacological profile. A series of analogs were synthesized and evaluated, with modifications primarily focused on the trimethoxybenzoyl and benzodiazole moieties. These studies, published in Bioorganic & Medicinal Chemistry Letters, identified key structural features essential for maintaining high potency while improving metabolic stability and solubility.

In addition to its anticancer potential, recent preclinical studies have explored the compound's effects on neurodegenerative diseases. Research conducted at several academic institutions has shown that 836691-69-1 can modulate tau protein aggregation, a pathological hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, makes it a promising candidate for further development in this therapeutic area.

The pharmacokinetic properties of 836691-69-1 have been systematically investigated in recent animal studies. Results indicate moderate oral bioavailability and favorable tissue distribution, particularly in tumor tissues. However, challenges remain in optimizing its metabolic stability, as the compound undergoes rapid hepatic clearance in some species. Current research efforts are directed toward developing prodrug strategies or formulation approaches to address these limitations.

From a synthetic chemistry perspective, novel routes for the preparation of 836691-69-1 have been reported, offering improved yields and scalability. A 2024 publication in Organic Process Research & Development described a streamlined four-step synthesis starting from commercially available materials, which could facilitate larger-scale production for further preclinical and clinical studies.

Looking forward, the compound's unique structural features and demonstrated biological activities position it as a valuable scaffold for drug discovery. Ongoing research is exploring its potential in combination therapies and as a chemical probe for studying microtubule dynamics and protein aggregation processes. The accumulating body of evidence suggests that 2-1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole represents a promising lead compound warranting further investigation across multiple therapeutic areas.